Cas no 851325-42-3 (tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride)

Tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride is a protected spirocyclic amine derivative used as a key intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability and selectivity during reactions, while the spirocyclic structure offers conformational rigidity, making it valuable for constructing complex molecular frameworks. The hydrochloride salt enhances solubility and handling properties. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting drugs, due to its nitrogen-rich scaffold. Its well-defined reactivity and compatibility with common synthetic transformations make it a versatile building block for heterocyclic and peptidomimetic applications.
tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride structure
851325-42-3 structure
Product Name:tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
CAS No:851325-42-3
MF:C13H25ClN2O2
MW:276.802802801132
MDL:MFCD13185062
CID:832155
PubChem ID:66833979
Update Time:2025-06-15

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
    • 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID HCL
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-diMethylethyl ester, (Hydrochloride) (1:1)
    • 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE (1:1)
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, monohydrochloride
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester,monohydrochloride
    • 8-Boc-2,8-diaza-spiro[4.5]decane hydrochloride
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, monohydrochloride (9CI)
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid 1,1-dimethylethyl ester hydrochloride
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1
    • 2,8-Diazaspiro[4.5]decane-8-carboxylic acid tert-butyl ester hydrochloride
    • AKOS016015082
    • 8-Boc-2,8-diazaspiro[4.5]decane Hydrochloride
    • tert-butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloric acid salt
    • 851325-42-3
    • tert-Butyl2,8-diazaspiro[4.5]decane-8-carboxylatehydrochloride
    • 2,8-diaza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester hydrochloride
    • 8-Boc-2,8-diazaspiro[4.5]decane HCl
    • CS-0000481
    • tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate--hydrogen chloride (1/1)
    • PB18052
    • 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE
    • BJB32542
    • WZWUCNJUMVSAJD-UHFFFAOYSA-N
    • 2,8-Diazaspiro[4.5]decane-8-carboxylicacid tert-butyl ester hydrochloride
    • SCHEMBL896891
    • DTXSID00735860
    • tert-butyl 2,8-diazaspiro[4.5]decane-8-carboxylate;hydrochloride
    • SY022802
    • MFCD13185062
    • TERT-BUTYL 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLATE HCL
    • AS-30821
    • MDL: MFCD13185062
    • Inchi: 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-8-5-13(6-9-15)4-7-14-10-13;/h14H,4-10H2,1-3H3;1H
    • InChI Key: WZWUCNJUMVSAJD-UHFFFAOYSA-N
    • SMILES: Cl.O=C(N1CCC2(CCNC2)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 276.16000
  • Monoisotopic Mass: 276.1604557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 3.06570

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Security Information

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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abcr
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tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride; .
851325-42-3
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Additional information on tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3): A Comprehensive Overview

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development and therapeutic applications.

The spirocyclic framework of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride provides a rigid and conformationally constrained scaffold, which is crucial for optimizing the binding affinity and selectivity of potential drug candidates. The presence of the tert-butyl group and the carboxylate moiety further enhances its solubility and stability, making it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride in modulating specific biological pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain enzymes involved in signal transduction pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders. The ability to selectively target these pathways makes tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride a promising lead compound for the development of novel therapeutics.

In addition to its enzymatic inhibition properties, tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many approved drugs. The spirocyclic structure of this compound allows it to interact with specific GPCR subtypes, potentially leading to the discovery of new ligands with improved pharmacological profiles.

The synthesis of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride involves several well-established chemical reactions, including the formation of the spirocyclic core and the introduction of functional groups such as the carboxylate and hydrochloride salt. These synthetic steps can be optimized to achieve high yields and purity, making the compound readily available for further research and development.

Pharmacokinetic studies have shown that tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it demonstrates good tissue penetration, which is essential for reaching target sites in vivo. These properties make it a suitable candidate for preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride in treating various conditions. Early results have been promising, with the compound showing significant therapeutic effects in preclinical models of cancer and neurodegenerative diseases. These findings underscore the potential of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride as a future therapeutic agent.

In conclusion, tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

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